Cas no 70399-06-3 (Benzene, 1-(ethylsulfonyl)-4-[(1-methylethyl)sulfonyl]-)

• Product Name: Benzene, 1-(ethylsulfonyl)-4-[(1-methylethyl)sulfonyl]-
• CAS No: 70399-06-3
• MF: C₁₁H₁₆O₄S₂
• MW: 276.372341156006
• CID: 547286
• PubChem ID: 12763268
• Update Time: 2025-04-19

Benzene, 1-(ethylsulfonyl)-4-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(ethylsulfonyl)-4-[(1-methylethyl)sulfonyl]-
• 1-ethylsulfonyl-4-propan-2-ylsulfonylbenzene
• DTXSID70509272
• 1-(Ethanesulfonyl)-4-(propane-2-sulfonyl)benzene
• 70399-06-3

• Inchi： 1S/C11H16O4S2/c1-4-16(12,13)10-5-7-11(8-6-10)17(14,15)9(2)3/h5-9H,4H2,1-3H3
• InChI Key： ODQCRCGCDMYHMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(CC)(=O)=O)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.04908
• Monoisotopic Mass: 276.04900133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28